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Compound of Interest

Compound Name: Diallyl sulfoxide

CAS No.: 14180-63-3

Cat. No.: B077631 Get Quote

Technical Support Center: High-Purity Diallyl Sulfoxide (DASO) Refining

Executive Summary & Chemical Context
Warning: Distinct Chemical Identity Before proceeding, ensure you are targeting Diallyl
Sulfoxide (DASO) (

), not Allicin (Diallyl thiosulfinate). While structurally related, DASO lacks the S-S bond of Allicin.
DASO is the direct oxidation product of Diallyl Sulfide (DAS).

Target: Diallyl Sulfoxide (DASO) – Chemically sensitive, prone to thermal elimination.

Major Impurities: Diallyl Sulfide (Starting Material), Diallyl Sulfone (Over-oxidation product).

Critical Constraint:Thermal Instability. Allyl sulfoxides undergo [2,3]-sigmatropic

rearrangements or syn-eliminations (Cope-type) at elevated temperatures (>80°C).

Distillation is not recommended for high purity.

Synthesis & Reaction Control (The Root Cause)[1]
You cannot purify what you have destroyed. High-purity DASO requires stopping the oxidation

of Diallyl Sulfide (DAS) exactly at the sulfoxide stage.

The Protocol: Selective Oxidation Avoid Hydrogen Peroxide (
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) at high temps or mCPBA, as these aggressively drive the reaction to the Sulfone (

).

Recommended Reagent: Sodium Periodate (

).

Mechanism: Periodate forms a cyclic intermediate that selectively transfers one oxygen

atom.

Conditions: 0°C to Room Temperature in Methanol/Water (1:1).

Troubleshooting: Reaction Monitoring
Issue Diagnostic Root Cause Corrective Action

High Sulfone (

) Content

TLC shows low

spot; NMR shows loss

of anisotropy.

Over-oxidation due to

excess oxidant or high

temp.

Use stoichiometric

(1.05 eq). Maintain

temp < 25°C.

Incomplete

Conversion

Strong smell of garlic

(Sulfide) persists.

High

spot.

Reaction quenched

too early or

insolubility.

Ensure vigorous

stirring (biphasic). Add

more MeOH for

solubility.

Product Yellowing Darkening of solution.

Radical

polymerization or

elimination.

Exclude light.[1] Keep

system under

.

Purification Workflow (Chromatography Focus)
Due to the thermal instability of DASO, Silica Gel Column Chromatography is the only reliable

method for >98% purity.

Step-by-Step Purification Protocol
Phase 1: Extraction (Work-up)
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Filter off the white precipitate (

byproduct).

Extract the aqueous filtrate with Dichloromethane (DCM) or Chloroform.

Note: Avoid Diethyl Ether if possible; DASO partitioning into DCM is more efficient due to

polarity.

Wash organic layer with brine. Dry over anhydrous

.

Concentrate: Rotary evaporate at < 35°C. Do not heat the bath.

Phase 2: Silica Gel Chromatography

Stationary Phase: Silica Gel 60 (230-400 mesh).

Mobile Phase Gradient:

100% Hexane: Flushes out unreacted Diallyl Sulfide (DAS).

10% EtOAc in Hexane: Transition.

30-50% EtOAc in Hexane: Elutes Diallyl Sulfoxide (DASO).

100% EtOAc / MeOH: Flushes out Diallyl Sulfone (

).

Phase 3: Visualization (TLC)

Stain:

(Potassium Permanganate).

Why? DASO has isolated double bonds (weak UV).

stains the allyl groups bright yellow/brown on a purple background.
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Values (Approximate in 1:1 Hex/EtOAc):

DAS (Sulfide): ~0.9 (Top)

DASO (Sulfoxide): ~0.4 (Middle)

DASO2 (Sulfone): ~0.1 (Bottom)

Visualization of Chemical Pathway
The following diagram illustrates the critical "Danger Zones" in the purification logic.

Silica Separation Logic
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Caption: Oxidation pathway showing the critical necessity of avoiding over-oxidation and

thermal stress during purification.

Frequently Asked Questions (Troubleshooting)
Q1: I see two peaks in my NMR for the allyl protons. Is my product impure?
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Answer: Not necessarily. Sulfoxides are chiral at the sulfur atom. If you are using a chiral

solvent or if there are diastereotopic interactions (though DASO is achiral in isolation, the

protons on the

-carbon are diastereotopic due to the chiral sulfur center).

Check: The

-methylene protons (

) often appear as an ABX system or complex multiplet rather than a simple doublet
because the sulfur center makes them magnetically non-equivalent. This is a signature of
the sulfoxide, not an impurity.

Q2: Can I distill DASO to remove the yellow color?

Answer:NO. Allyl sulfoxides undergo a [2,3]-sigmatropic rearrangement (Mislow-Evans type

logic) or thermal elimination at temperatures often lower than their boiling points. Distillation

will likely yield a mixture of volatile hydrocarbons and polymeric sulfur gunk. Use activated

charcoal filtration for decolorization followed by a silica plug.

Q3: My product solidifies/oils out in the freezer. Is it degrading?

Answer: DASO has a melting point near room temperature (often an oil, but can solidify). If it

is stored at -20°C, it should be solid. If it oils out, it may be hygroscopic. Sulfoxides are polar

and can absorb water. Dry strictly under high vacuum (<1 mbar) for 4 hours before storage.

Q4: How do I distinguish DASO from Allicin?

Answer:

Stability: Allicin degrades rapidly (hours/days) at RT. DASO is stable for months if kept

cold.

NMR: Allicin has a thiosulfinate structure (

). DASO is (

). The chemical shifts of the allyl groups differ.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spec: Allicin (

, MW 162). DASO (

, MW 130).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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